Cas no 2227730-43-8 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2227730-43-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6318116
• PubChem ID: 165589533
• Update Time: 2025-05-26

rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate
• 2227730-43-8
• EN300-1635054

• Inchi： 1S/C12H21NO3/c1-5-6-9-7-13(8-10(9)14)11(15)16-12(2,3)4/h5-6,9-10,14H,7-8H2,1-4H3/b6-5+/t9-,10-/m1/s1
• InChI Key： RLXPVMVDUGOWQT-GMCFVEKCSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1/C=C/C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2227730-43-8)

The compound rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2227730-43-8) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl carboxylate group and the prop-1-en-1-yl substituent, make it a versatile intermediate for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery, particularly in the synthesis of stereoselective inhibitors and chiral auxiliaries.

In recent years, the demand for enantiomerically pure compounds has surged, driven by advancements in asymmetric synthesis and the need for more efficient pharmaceutical intermediates. The rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate stands out as a critical building block in this context. Its hydroxyl group and pyrrolidine ring offer multiple sites for functionalization, enabling the creation of complex molecular architectures. This aligns with the growing trend of green chemistry, where sustainable and atom-efficient synthetic routes are prioritized.

One of the most searched questions in the field is: "How to synthesize rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate?" The answer lies in multi-step organic transformations, often involving stereocontrolled reactions such as asymmetric hydrogenation or enzymatic resolution. The compound's CAS No. 2227730-43-8 is frequently referenced in patent literature, highlighting its role in the preparation of kinase inhibitors and GPCR modulators, which are hot topics in drug development.

Another area of interest is the compound's potential in medicinal chemistry. The pyrrolidine scaffold is a common motif in FDA-approved drugs, and the introduction of a prop-1-en-1-yl side chain can enhance binding affinity to biological targets. This has led to increased research into its applications for neurodegenerative diseases and inflammatory conditions, addressing some of the most pressing health challenges today. Users often search for "biological activity of rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate", reflecting its relevance in preclinical studies.

From a technical perspective, the compound's chirality is a key focus. The (3R,4S) configuration ensures high stereochemical purity, which is critical for achieving desired pharmacological effects. This aspect is particularly important in the context of personalized medicine, where enantioselectivity can significantly impact drug efficacy and safety. Analytical techniques such as HPLC and NMR are commonly employed to verify the compound's purity and stereochemistry, topics frequently queried by analytical chemists.

In summary, rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-1-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2227730-43-8) is a compound of great interest in both academic and industrial settings. Its structural complexity and functional versatility make it a valuable tool for organic synthesis and drug discovery. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about chiral synthesis, pharmaceutical intermediates, and medicinal chemistry.